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Compound of Interest

Compound Name:
Dibenzyl N,N-

diisopropylphosphoramidite

Cat. No.: B043645 Get Quote

An In-depth Technical Guide on the Physical Properties of Dibenzyl N,N-
diisopropylphosphoramidite

Introduction
Dibenzyl N,N-diisopropylphosphoramidite is a versatile phosphitylating agent crucial in

organic synthesis, particularly for the preparation of phosphopeptides and nucleotide coupling.

[1][2] Its utility in the development of complex biomolecules makes a thorough understanding of

its physical properties essential for researchers, scientists, and professionals in drug

development. This guide provides a detailed overview of these properties, experimental

protocols for their determination, and a workflow for its quality assessment.

Chemical Identity
Chemical Name: Dibenzyl N,N-diisopropylphosphoramidite[1]

Synonyms: Bis(benzyloxy)(diisopropylamino)phosphine,

Dibenzyloxy(diisopropylamino)phosphine[3]

CAS Number: 108549-23-1[3]

Molecular Formula: C₂₀H₂₈NO₂P[1][4]

Molecular Weight: 345.42 g/mol [1][3][4]
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Quantitative Physical Properties
The physical characteristics of Dibenzyl N,N-diisopropylphosphoramidite are summarized in

the table below. These values are critical for handling, storage, and application in synthetic

chemistry.

Property Value Source(s)

Appearance
Clear, colorless to light yellow

liquid/oil.
[1][4][5][6]

Density 1.028 g/mL at 25 °C. [1][3][7]

Boiling Point 130 °C at 0.55 mmHg. [1][3]

Refractive Index n20/D 1.535. [1][3]

Flash Point 69 °C (156.2 °F) - closed cup. [3][7]

Solubility

Soluble in THF, acetonitrile,

dichloromethane, and

chloroform. Insoluble in cold

water.

[1][3][8]

Purity

Technical grade typically

~90%; High purity grades

>98%.

[3][4][6]

Stability and Handling
Dibenzyl N,N-diisopropylphosphoramidite is sensitive to moisture and air and should be

stored under an inert atmosphere, such as nitrogen.[7] Recommended storage is in a

refrigerated environment between 2-8°C.[1][3] The compound is classified as a combustible

liquid.[3]

Experimental Protocols for Property Determination
The physical properties listed above are determined by standard laboratory procedures. While

specific internal testing protocols of manufacturers may vary, the general methodologies are

well-established.
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1. Determination of Density: The density of a liquid sample like Dibenzyl N,N-
diisopropylphosphoramidite is typically determined using a pycnometer or a digital density

meter.

Protocol using a Pycnometer:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m₁).

It is then filled with distilled water of a known temperature (e.g., 25°C) and weighed again

(m₂). The density of water at this temperature is known.

The pycnometer is emptied, dried, and filled with the sample liquid (Dibenzyl N,N-
diisopropylphosphoramidite) at the same temperature and weighed (m₃).

The density (ρ) of the sample is calculated using the formula: ρ_sample = ((m₃ - m₁) / (m₂

- m₁)) * ρ_water.

2. Determination of Boiling Point: The boiling point at reduced pressure is determined using

vacuum distillation.

Protocol for Vacuum Distillation:

The sample is placed in a distillation flask connected to a condenser, a receiving flask, and

a vacuum pump with a manometer.

The system is evacuated to the desired pressure (e.g., 0.55 mmHg).

The flask is heated gently.

The temperature at which the liquid boils and its vapor condenses is recorded as the

boiling point at that specific pressure.

3. Determination of Refractive Index: The refractive index is measured using a refractometer,

typically an Abbé refractometer.

Protocol using an Abbé Refractometer:

A few drops of the liquid sample are placed on the prism of the refractometer.
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The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs.

The refractive index is read directly from the instrument's scale, corrected for temperature

(typically 20°C).

Workflow for Quality Assessment
The quality and purity of phosphoramidite reagents are paramount for their successful

application in synthesis. A typical quality control workflow involves multiple analytical

techniques to confirm identity and purity.
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Quality Control Workflow for Dibenzyl N,N-diisopropylphosphoramidite

Receive/Synthesize
Raw Material

Physical Property
Verification

(Density, Refractive Index)

Structural Confirmation
(¹H NMR, ³¹P NMR)

Purity Analysis
(HPLC)

Decision: Pass/Fail

Release for Use/
Further Purification

Pass

Click to download full resolution via product page

Caption: Quality control workflow for Dibenzyl N,N-diisopropylphosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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